Cas no 1259845-42-5 ((1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine
• CAS No: 1259845-42-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6267969
• PubChem ID: 96955789
• Update Time: 2025-11-01

(1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine
• EN300-1998642
• 1259845-42-5

• Inchi： 1S/C8H9FN2O2/c1-5(10)8-6(9)3-2-4-7(8)11(12)13/h2-5H,10H2,1H3/t5-/m0/s1
• InChI Key： PPXQYJKAYKRWHJ-YFKPBYRVSA-N
• SMILES： FC1=CC=CC(=C1[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine

Compound CAS No. 1259845-42-5: (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine

The compound CAS No. 1259845-42-5, also known as (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

Structural Analysis and Synthesis

The molecular structure of (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine is characterized by a chiral center at the ethanamine position, which is critical for its stereochemical properties. The presence of a fluoro group at the 2-position and a nitro group at the 6-position on the phenyl ring introduces electronic effects that influence its reactivity and stability. Recent studies have explored novel synthetic pathways for this compound, leveraging catalytic asymmetric synthesis to achieve high enantiomeric excess, which is essential for its application in chiral drug design.

Pharmacological Properties

Research into the pharmacological properties of CAS No. 1259845-42-5 has revealed promising results in preclinical models. The compound exhibits selective binding to certain G-protein coupled receptors, making it a potential candidate for the development of novel therapeutic agents targeting neurological disorders. Recent findings published in *Nature Communications* highlight its role in modulating neurotransmitter release, suggesting its potential in treating conditions such as epilepsy and Parkinson's disease.

Applications in Materials Science

Beyond pharmacology, (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine has found applications in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its ability to act as a chiral template in polymerization reactions has led to the development of enantioselective materials with applications in optoelectronics and sensors. A study in *Advanced Materials* demonstrated its use in creating self-assembled monolayers with tunable surface properties, opening new avenues for nanotechnology applications.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of CAS No. 1259845-42-5 is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. Results indicate that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, aligning with current environmental regulations. However, further research is needed to evaluate its long-term effects on ecosystems.

Future Directions and Research Opportunities

The future of (1S)-1-(2-fluoro-6-nitrophenyl)ethan-1-amine lies in exploring its potential across diverse scientific domains. Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to unlock new applications, particularly in personalized medicine and sustainable materials development. The integration of artificial intelligence into drug design pipelines may further accelerate the discovery of novel uses for this compound.